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Compound of Interest

Compound Name: Antiparasitic agent-17

Cat. No.: B12394613

Technical Guide on Antiparasitic Agent G-1697

This document provides a detailed overview of the intellectual property, experimental data, and
protocols associated with the antiparasitic agent G-1697, identified from the publication series,

"The search for new antiparasitic agents. 17". This guide is intended for researchers, scientists,
and professionals in the field of drug development.

Intellectual Property and Discovery Context

The primary public-domain information regarding agent G-1697 originates from a scientific
publication, part of a numbered series on the discovery of new antiparasitic agents.[1] The
agent is chemically identified as 4-[(benzo-2,1,3-thiadiazolyl-4)amino]-5,6,7,8-
tetrahydrobenzothieno[2,3-d]pyrimidine.[1] While this publication details its synthesis and initial
efficacy, a dedicated patent document for "Antiparasitic agent-17" or "G-1697" was not
identified in the performed search. The novelty and inventive steps would be centered on the
synthesis of this specific chemical entity and its demonstrated anti-echinococcal activity.
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Figure 1: Logical relationship of G-1697 discovery.

Quantitative Data Summary

The efficacy and toxicology of agent G-1697 were evaluated in a murine model of
Echinococcus multilocularis infection. The key quantitative findings are summarized below.

Table 1: In Vivo Efficacy of G-1697 against Echinococcus multilocularis in Cotton Rats[1]
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Parameter Control Group G-1697 Treated Group
Mean Mass of Parasitic
7.51 0.95
Larvocysts (g)
Suppressed Growth Index
N/A 90.8% - 92.7%
(SGI)
Estimated Parasitic Larvocyst
N/A ~70% - 90%

Death (%)

Table 2: Acute Toxicological and Dosing Information for G-1697[1]

Parameter Value Species
Maximum Nonlethal Dose 4.0 g/kg Outbred Mice
Treatment Dosage (in vivo) 0.03 - 0.35 g/kg (daily) Cotton Rats
Mean Daily Dose (in vivo) 0.12 g/kg Cotton Rats
Mean Total Dose (in vivo) 2.47 glkg (over 3 weeks) Cotton Rats

Experimental Protocols

The methodologies for the key in vivo efficacy and toxicology studies are detailed below, based
on the available information.[1]

o Objective: To determine the efficacy of G-1697 in reducing the parasitic load of Echinococcus
multilocularis at the larval stage.

e Animal Model: Adult male cotton rats.
« Infection Protocol: Animals were experimentally infected with Echinococcus multilocularis.
e Treatment Initiation: Treatment began on day 8 post-infection.

e Drug Formulation and Administration:
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o G-1697 was incorporated into the animal feed.

o The medicated feed was administered continuously for 3 weeks (from day 8 to day 28
post-infection).

o The daily dosage varied, averaging 0.12 g/kg.

e Study Groups:
o Control Group: Infected rats receiving standard feed without G-1697.
o Treated Group: Infected rats receiving feed containing G-1697.

e Endpoint Measurement:

[e]

Animals from both groups were sacrificed on day 34 post-infection.

o

Parasitic larvocysts (PL) were harvested and weighed.

[¢]

The mean mass of PL per animal was calculated for each group.

[e]

The suppressed growth index was calculated by comparing the PL mass in the treated
group to the control group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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